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Introduction

ASX-173 is a potent and cell-permeable small molecule inhibitor of human asparagine
synthetase (ASNS).[1][2] ASNS is the enzyme responsible for the biosynthesis of the non-
essential amino acid asparagine.[1][3][4] By inhibiting ASNS, ASX-173 effectively depletes
intracellular asparagine levels, leading to cellular stress and the activation of the Integrated
Stress Response (ISR).[1][4] This mechanism makes ASX-173 a valuable tool for studying
amino acid metabolism and a promising agent in cancer research, particularly in tumors reliant
on asparagine.[2][5] In cancer cells, treatment with ASX-173 has been shown to induce cell
cycle arrest, promote apoptosis, and enhance the efficacy of other anti-cancer agents like L-
asparaginase.[2][5][6]

These application notes provide detailed protocols for the use of ASX-173 in cell culture
experiments, including methods for assessing its impact on cell viability, signaling pathways,
and apoptosis.

Mechanism of Action: Inhibition of Asparagine
Synthetase and Induction of the Integrated Stress
Response
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ASX-173 acts as an uncompetitive inhibitor of ASNS, binding to the ASNS/Mg?*/ATP complex.
[1] This inhibition blocks the synthesis of asparagine from aspartate and glutamine. The
resulting depletion of intracellular asparagine is sensed as a stress signal, leading to the
activation of the Integrated Stress Response (ISR). A key event in the ISR is the
phosphorylation of the eukaryaotic initiation factor 2 alpha (elF2a), which leads to a general
attenuation of protein synthesis and the selective translation of activating transcription factor 4
(ATF4).[4] ATF4, in turn, upregulates genes involved in amino acid synthesis and stress
adaptation. The sustained activation of this pathway due to asparagine deprivation ultimately
triggers apoptosis in cancer cells.[4][5]
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ASX-173 Signaling Pathway
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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